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Compound of Interest

Compound Name: CP-66713

Cat. No.: B1669553 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

CP-66713 (CAS 91896-57-0), an adenosine A2 receptor antagonist. The information is

compiled to ensure the safety of laboratory personnel and to outline clear operational and

disposal procedures.

Chemical Identifier and Properties
Identifier Value

Chemical Name
8-chloro-1-phenyl-[1][2]triazolo[4,3-a]quinoxalin-

4-amine

CAS Number 91896-57-0

Molecular Formula C₁₅H₁₀ClN₅

Appearance White to off-white powder

Solubility Soluble in DMSO (≥5 mg/mL)

Hazard Identification and Classification
CP-66713 is classified as a hazardous substance. The following table summarizes its hazard

classifications.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling CP-66713.

Protection Type Specific Recommendations

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear a lab coat and chemical-resistant gloves

(e.g., nitrile).

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if working outside a fume

hood or if dust is generated.

Operational Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling Workflow
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Operational Workflow for Handling CP-66713

Preparation

Handling

Post-Handling

Don appropriate PPE

Ensure fume hood is operational

Weigh compound in fume hood

Proceed to handling

Dissolve in appropriate solvent (e.g., DMSO)

Decontaminate work surfaces

After experiment

Dispose of waste

Doff PPE correctly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of CP-66713.
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First Aid Measures
Exposure Route First Aid Procedure

If Swallowed
Call a poison control center or doctor

immediately for treatment advice. Rinse mouth.

If on Skin

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes.

If in Eyes

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing eye.

If Inhaled

Move person to fresh air. If person is not

breathing, call 911 or an ambulance, then give

artificial respiration, preferably by mouth-to-

mouth, if possible.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal Plan
All waste materials contaminated with CP-66713 must be treated as hazardous waste.

Disposal Workflow
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Disposal Workflow for CP-66713 Waste

Waste Generation

Collect in a labeled, sealed hazardous waste container

Store in a designated hazardous waste accumulation area

Dispose through a licensed hazardous waste disposal company

Disposal Complete

Click to download full resolution via product page

Caption: A clear workflow for the proper disposal of CP-66713 waste.

Disclaimer: This information is based on available hazard classifications and standard

laboratory safety practices. A complete Safety Data Sheet (SDS) for CP-66713 was not

available. Researchers should always consult their institution's Environmental Health and

Safety (EHS) department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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